Cas no 2543-23-9 ([(3S,5S,8R,9S,10S,13S,14S)-17-Acetyl-10,13,16-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate)

• Product Name: [(3S,5S,8R,9S,10S,13S,14S)-17-Acetyl-10,13,16-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• CAS No: 2543-23-9
• MF: C₂₄H₃₆O₃
• MW: 372.54084777832
• CID: 913809
• Update Time: 2023-08-02

[(3S,5S,8R,9S,10S,13S,14S)-17-Acetyl-10,13,16-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• rodol ba
• [(3S,5S,8R,9S,10S,13S,14S)-17-Acetyl-10,13,16-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-c
• [(3S,5S,8R,9S,10S,13S,14S)-17-Acetyl-10,13,16-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate

• Inchi： 1S/C24H36O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h17-21H,6-13H2,1-5H3/t17-,18-,19+,20-,21-,23-,24-/m0/s1
• InChI Key： PRWWYYCTGGYLJU-QQIKKZTESA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC(C)=C(C(C)=O)[C@@]3(C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 692
• Topological Polar Surface Area: 43.4